N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2,5-dimethylphenyl)oxalamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(1-methylpyrrol-2-yl)ethyl]-N'-(2,5-dimethylphenyl)oxamide
• InChI: InChI=1S/C26H30N4O2/c1-18-10-11-19(2)22(15-18)28-26(32)25(31)27-16-24(23-9-6-13-29(23)3)30-14-12-20-7-4-5-8-21(20)17-30/h4-11,13,15,24H,12,14,16-17H2,1-3H3,(H,27,31)(H,28,32)
• InChI Key: YGUQKJIRDFMUMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=O)NCC(C2=CC=CN2C)N3CCC4=CC=CC=C4C3
• Molecular Formula: C26H30N4O2
• Molecular Weight: 430.5 g/mol

Description

N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2,5-dimethylphenyl)oxalamide is a useful research compound. Its molecular formula is C26H30N4O2 and its molecular weight is 430.552. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Spectral Analysis

The compound N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2,5-dimethylphenyl)oxalamide, given its structural complexity, is involved in advanced chemical synthesis and spectral analysis studies. For instance, the research focusing on the synthesis of dyes and other chemical entities reveals the intricate processes involved in creating complex molecules with potential applications ranging from industrial to pharmaceutical uses. An example of such synthesis involves the creation of pyridinium salts through the reaction of specific phenyl derivatives, leading to the development of new biscyanine dyes. These compounds exhibit unique electronic spectra, indicating their potential in various applications including materials science and sensor technology (Yelenich et al., 2016).

Pharmacological Applications

A notable application in pharmacology involves the exploration of orexin receptors, which play a significant role in sleep regulation. Studies have demonstrated that the blockade of these receptors can influence sleep patterns, providing a foundation for the development of novel sleep aids. Such research underscores the therapeutic potential of compounds capable of modulating orexin receptor activity, showcasing the broader implications of chemical synthesis in medical research (Dugovic et al., 2009).

Materials Science and Organic Light-Emitting Diodes (OLEDs)

In materials science, the synthesis of complex organic compounds like N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2,5-dimethylphenyl)oxalamide contributes to the development of new materials with specific optical properties. For instance, the creation of homoleptic cyclometalated iridium complexes with red phosphorescence demonstrates the applicability of such compounds in the production of OLEDs. This area of research not only advances our understanding of phosphorescence but also opens up new avenues for the design of energy-efficient displays and lighting solutions (Tsuboyama et al., 2003).